Cas no 857651-05-9 (1,4-DIOXASPIRO[4.5]DECAN-8-OL, 8-[5-(2-PYRIMIDINYL)-2-PYRIDINYL]-)

• Product Name: 1,4-DIOXASPIRO[4.5]DECAN-8-OL, 8-[5-(2-PYRIMIDINYL)-2-PYRIDINYL]-
• CAS No: 857651-05-9
• MF: C₁₇H₁₉N₃O₃
• MW: 313.351063966751
• CID: 3194459
• PubChem ID: 57803362
• Update Time: 2025-04-21

1,4-DIOXASPIRO[4.5]DECAN-8-OL, 8-[5-(2-PYRIMIDINYL)-2-PYRIDINYL]- Chemical and Physical Properties

Names and Identifiers

• 1,4-DIOXASPIRO[4.5]DECAN-8-OL, 8-[5-(2-PYRIMIDINYL)-2-PYRIDINYL]-
• 8-(5-Pyrimidin-2-ylpyridin-2-yl)-1,4-dioxaspiro[4.5]decan-8-ol
• 857651-05-9
• 8-(5-(pyrimidin-2-yl)pyridin-2-yl)-1,4-dioxaspiro[4.5]decan-8-ol
• BSUIUVQOSJPGQL-UHFFFAOYSA-N
• CS-0012463
• SCHEMBL4324002

• Inchi： 1S/C17H19N3O3/c21-16(4-6-17(7-5-16)22-10-11-23-17)14-3-2-13(12-20-14)15-18-8-1-9-19-15/h1-3,8-9,12,21H,4-7,10-11H2
• InChI Key： BSUIUVQOSJPGQL-UHFFFAOYSA-N
• SMILES： O1CCOC21CCC(C1C=CC(C3N=CC=CN=3)=CN=1)(CC2)O

Computed Properties

• Exact Mass: 313.14264148Da
• Monoisotopic Mass: 313.14264148Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 77.4Ų